Cas no 61360-89-2 (1,2,3,3-tetramethyl-6-nitro-2h-indole)

• Product Name: 1,2,3,3-tetramethyl-6-nitro-2h-indole
• CAS No: 61360-89-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 954360
• PubChem ID: 333986
• Update Time: 2025-04-19

1,2,3,3-tetramethyl-6-nitro-2h-indole Chemical and Physical Properties

Names and Identifiers

• 1,2,3,3-tetramethyl-6-nitro-2h-indole
• 1,2,3,3-tetramethyl-6-nitroindoline
• 6-Nitro-1,2,3,3-tetramethylindoline
• AC1L7EFV
• NSC338154
• SureCN9066778
• SCHEMBL9066778
• NSC-338154
• 61360-89-2
• 1,2,3,3-Tetramethyl-6-nitro-2,3-dihydro-1H-indole
• DTXSID70318947

• Inchi： 1S/C12H16N2O2/c1-8-12(2,3)10-6-5-9(14(15)16)7-11(10)13(8)4/h5-8H,1-4H3
• InChI Key： BYHFGPIICGZZNB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)N(C)C(C)C2(C)C)=O

Computed Properties

• Exact Mass: 220.12128
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 46.38
• LogP: 3.29890